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Compound of Interest

Compound Name: Enrupatinib

Cat. No.: B15578944 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Enrupatinib, a potent and selective brain-penetrant CSF1R inhibitor.

Adherence to these protocols is critical for minimizing risk and ensuring the integrity of

research.

Enrupatinib (also known as EI-1071) is an investigational compound primarily used in

research settings, particularly in studies related to neuroinflammation and Alzheimer's disease.

[1][2] As with any active pharmaceutical ingredient, proper handling and disposal are crucial to

protect laboratory personnel and the environment.

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn at all times when handling

Enrupatinib in a powder or solution form. This is based on general safety data sheet

recommendations for hazardous chemicals.[3]
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for tears or punctures

before use. Change gloves

frequently and immediately if

contaminated.

Eye/Face Protection
Safety glasses with side

shields or goggles

Must be worn to protect

against splashes or airborne

particles. A face shield may be

required for procedures with a

high risk of splashing.

Respiratory Protection NIOSH-approved respirator

Required when handling the

powder form outside of a

certified chemical fume hood to

avoid inhalation of dust.

Body Protection Laboratory coat

A fully buttoned lab coat

should be worn to protect skin

and clothing. Consider a

disposable gown for

procedures with a higher risk

of contamination.

Safe Handling and Operational Workflow
A systematic approach to handling Enrupatinib will minimize the risk of exposure and

contamination. The following workflow outlines the key steps for safely preparing and using this

compound.
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Figure 1: Enrupatinib Handling Workflow

Preparation

Experimentation

Cleanup & Disposal

1. Prepare designated handling area in a fume hood.

2. Don appropriate PPE.

3. Weigh Enrupatinib powder.

4. Dissolve in appropriate solvent (e.g., DMSO).

5. Conduct experiment following protocol.

6. Transport solutions in sealed, secondary containers.

7. Decontaminate work surfaces.

8. Dispose of waste in designated hazardous waste containers.

9. Doff PPE and wash hands thoroughly.

Click to download full resolution via product page
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Figure 1: Enrupatinib Handling Workflow. This diagram outlines the procedural steps for the

safe handling of Enrupatinib from preparation to disposal.

Emergency Procedures
In the event of accidental exposure, immediate and appropriate action is critical. The following

table summarizes the recommended first-aid measures based on available safety data sheets.

Exposure Route First-Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area thoroughly with soap

and water for at least 15 minutes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3]

Disposal Plan
All waste materials contaminated with Enrupatinib must be treated as hazardous waste.

Solid Waste: Contaminated consumables such as pipette tips, tubes, and gloves should be

collected in a designated, sealed hazardous waste container.

Liquid Waste: Unused solutions containing Enrupatinib should be collected in a clearly

labeled, sealed hazardous waste container. Do not pour down the drain.
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Disposal: All hazardous waste must be disposed of in accordance with local, state, and

federal regulations.[3] Contact your institution's Environmental Health and Safety (EHS)

department for specific guidance on hazardous waste disposal procedures.

Experimental Protocols
While specific experimental protocols will vary depending on the research objectives, the

preparation of a stock solution is a common procedure.

Protocol: Preparation of a 10 mM Enrupatinib Stock Solution in DMSO

Materials:

Enrupatinib powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Appropriate volumetric flasks and pipettes

Vortex mixer

Procedure:

1. Calculate the required mass of Enrupatinib for the desired volume and concentration

(Molecular Weight: 482.54 g/mol ).[4]

2. In a chemical fume hood, accurately weigh the calculated amount of Enrupatinib powder

onto weighing paper and transfer it to a volumetric flask.

3. Add a portion of the total required volume of DMSO to the flask.

4. Gently swirl or vortex the flask to dissolve the powder completely.

5. Once dissolved, add the remaining DMSO to reach the final desired volume.

6. Cap the flask and invert several times to ensure a homogenous solution.
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7. Transfer the stock solution to an amber vial for storage.

Storage:

Store the stock solution at -20°C for short-term storage (up to 1 month) or -80°C for long-

term storage (up to 6 months).[5]

Aliquot the stock solution to avoid repeated freeze-thaw cycles.[5]

This guidance is intended to provide a framework for the safe handling of Enrupatinib. It is

imperative that all laboratory personnel receive training on these procedures and have access

to the most current Safety Data Sheet for this compound. Always consult your institution's EHS

department for specific safety and disposal requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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